(E)-N-(5-(3-(3-(4-methoxyphenyl)pyrrolidin-1-yl)-3-oxoprop-1-en-1-yl)pyridin-2-yl)acetamide

• IUPAC Name: N-[5-[(E)-3-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-3-oxoprop-1-enyl]pyridin-2-yl]acetamide
• InChI: InChI=1S/C21H23N3O3/c1-15(25)23-20-9-3-16(13-22-20)4-10-21(26)24-12-11-18(14-24)17-5-7-19(27-2)8-6-17/h3-10,13,18H,11-12,14H2,1-2H3,(H,22,23,25)/b10-4+
• InChI Key: JRLIASHBUZHREN-ONNFQVAWSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(C=C1)C=CC(=O)N2CCC(C2)C3=CC=C(C=C3)OC
• Isomeric SMILES: CC(=O)NC1=NC=C(C=C1)/C=C/C(=O)N2CCC(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

(E)-N-(5-(3-(3-(4-methoxyphenyl)pyrrolidin-1-yl)-3-oxoprop-1-en-1-yl)pyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.433. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The compound (E)-N-(5-(3-(3-(4-methoxyphenyl)pyrrolidin-1-yl)-3-oxoprop-1-en-1-yl)pyridin-2-yl)acetamide is of interest in the field of chemical synthesis and reactivity. Studies have explored the synthesis and biological activity of pyridine and pyrrolidine derivatives, noting their potential in creating compounds with varied medicinal properties. For example, the oxidative cyclisation of N-(2-alken-1-yl)-N-(1-phenyleth-1-yl)-acetoacetamides and methoxycarbonylacetamides has been shown to lead to 1,3,4-trisubstituted pyrrolidin-2-ones, highlighting a method for synthesizing biologically active amino acids containing the pyrrolidine ring in both enantiomerically pure forms (Galeazzi, Mobbili, & Orena, 1996). Another study described a palladium-catalyzed cyclization to 3,4-disubstituted pyrrolidin-2-ones, offering a novel approach to gamma-lactams synthesis with total diastereoselection (Giambastiani, Pacini, Porcelloni, & Poli, 1998).

Biological Activities and Applications

The structural features of this compound suggest its potential for biological activity. Pyridine derivatives, for example, have shown various degrees of insecticidal activity against pests like the cowpea aphid, suggesting the possible utility of similar compounds in agricultural applications (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014). Additionally, modifications of the acetamide group in related molecules have been explored for their anticancer effects and reduced toxicity, pointing towards the compound's potential in medicinal chemistry research (Wang, Mao, Cao, Xie, Xin, Lian, Cao, & Zhang, 2015).